![molecular formula C8H10N2S B2553437 2-(Dimethylamino)-2-(thiophen-2-yl)acetonitrile CAS No. 15190-02-0](/img/structure/B2553437.png)
2-(Dimethylamino)-2-(thiophen-2-yl)acetonitrile
Overview
Description
2-(Dimethylamino)-2-(thiophen-2-yl)acetonitrile (DMAT) is an organic compound with a wide range of applications in scientific research. It has been used in a variety of experiments, including synthesis, biochemical and physiological studies, and drug development. DMAT is a versatile compound that has been used in a variety of laboratory experiments and has been found to have a number of advantages and limitations.
Scientific Research Applications
Anticancer Activity
2-(Dimethylamino)-2-(thiophen-2-yl)acetonitrile derivatives have been synthesized and tested for their anticancer activity. Specifically, a derivative, 2-[4-Amino-6-(4-phenylpiperazin-1-yl)-1,3,5-triazin-2-yl]-2{[4-(dimethylamino)phenyl]imino}acetonitrile, demonstrated remarkable activity against melanoma MALME-3 M cell line, indicating its potential as a candidate for further development in cancer treatment (Sa̧czewski et al., 2006).
Synthesis of Estrogen Receptor Modulators
2-Dimethylamino-1-benzothiophen-6-ol, an intermediate in the synthesis of this compound, plays a key role in the production of selective estrogen receptor modulators like Raloxifene and its analogs. This highlights the compound's importance in the development of therapeutics targeting estrogen receptors (Petrov et al., 2015).
Generation of Compound Libraries
3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a derivative, was used as a starting material in various alkylation and ring closure reactions. This approach allowed for the generation of a structurally diverse library of compounds, showcasing the versatility of the parent compound in synthesizing a range of structurally varied molecules (Roman, 2013).
Photochemical Applications
2-(4-N,N-dimethylaminophenyl) heterocycles, which can be derived from this compound, were obtained through photolysis, indicating potential applications in photochemistry. This process was used to produce heterocycles smoothly, showcasing the compound's utility in light-induced chemical reactions (Guizzardi et al., 2000).
properties
IUPAC Name |
2-(dimethylamino)-2-thiophen-2-ylacetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2S/c1-10(2)7(6-9)8-4-3-5-11-8/h3-5,7H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URQJGINXGUXZQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(C#N)C1=CC=CS1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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